Cas no 16607-80-0 (N,N-Dimethylcyclohexanemethylamine)

• Product Name: N,N-Dimethylcyclohexanemethylamine
• CAS No: 16607-80-0
• MF: C₉H₁₉N
• MW: 141.2538626194
• MDL: MFCD00192077
• CID: 148463
• PubChem ID: 123363
• Update Time: 2025-10-22

N,N-Dimethylcyclohexanemethylamine Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexyl-N,N-dimethylmethanamine
• Cyclohexanemethanamine,N,N-dimethyl-
• N,N-dimethylcyclohexanemethylamine
• N,N-DIMETHYLCYCLOHEXYLMETHYLAMINE
• 1-Cyclohexyltrimethylamine
• c-C6H11CH2N(CH3)2
• N,N-Dimethyl-N-cyclohexylmethylamine
• N,N-Dimethyl-cyclohexanemethanamine
• 2-dimethylaminomethylcyclohexane
• AM806664
• Cyclohexanemethanamine, N,N-dimethyl- (9CI)
• FT-0657058
• Cyclohexanemethylamine, N,N-dimethyl-
• (Cyclohexylmethyl)dimethylamine
• Trimethylamine, 1-cyclohexyl-
• MFCD00192077
• AKOS015964996
• MNKFLCYZIHOFRQ-UHFFFAOYSA-N
• 16607-80-0
• AS-40814
• SCHEMBL1639746
• Cyclohexanemethanamine, N,N-dimethyl-
• A810690
• n,n-dimethylcyclohexanemethyl amine
• DTXSID40168072
• Cyclohexyl-N,N-dimethylmethanamine #
• BRN 2689147
• 1-cyclohexyl-N,N-dimethyl-methanamine
• N,N-Dimethylcyclohexanemethylamine

• MDL： MFCD00192077
• Inchi： 1S/C9H19N/c1-10(2)8-9-6-4-3-5-7-9/h9H,3-8H2,1-2H3
• InChI Key： MNKFLCYZIHOFRQ-UHFFFAOYSA-N
• SMILES： N(C)(C)CC1CCCCC1

Computed Properties

• Exact Mass: 141.15187
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 82.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.841±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 136-137 ºC
• Boiling Point: 170-172 ºC
• Flash Point: 40.7±8.5 ºC,
• Refractive Index: 1.4475 (20 ºC)
• Solubility: Slightly soluble (5.5 g/l) (25 º C),
• PSA: 3.24
• Vapor Pressure: 2.0±0.3 mmHg at 25°C

N,N-Dimethylcyclohexanemethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：2734
• Safety Instruction： H303+H313+H333
• HazardClass：8
• PackingGroup：II
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N,N-Dimethylcyclohexanemethylamine

N,N-Dimethylcyclohexanemethylamine: A Versatile Compound with Emerging Applications in Biomedical Research

N,N-Dimethylcyclohexanemethylamine (CAS No. 16607-80-0) is a nitrogen-containing organic compound that has garnered significant attention in the biomedical field due to its unique chemical structure and potential for functionalization. This molecule belongs to the class of amines, characterized by the presence of a primary amine group (-NH₂) attached to a cyclohexane ring with methyl substituents. The chemical structure of N,N-Dimethylcyclohexanemethylamine consists of a six-membered cyclohexane ring substituted with two methyl groups at the nitrogen atom and a methyl group at the terminal carbon chain. This structural feature provides a platform for further chemical modifications, enabling the development of derivatives with tailored biological activities.

Recent studies have highlighted the importance of amine functional groups in drug design and molecular targeting. The N,N-Dimethylcyclohexanemethylamine scaffold is particularly appealing due to its ability to interact with various biological targets, including receptors, enzymes, and cellular membranes. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that derivatives of N,N-Dimethylcyclohexanemethylamine exhibited promising anti-inflammatory properties by modulating cytokine signaling pathways. This finding underscores the potential of this compound as a lead molecule for the development of novel therapeutics.

One of the key advantages of N,N-Dimethylcyclohexanemethylamine is its chemical stability under physiological conditions. Unlike many amines, which can undergo rapid degradation in aqueous environments, this compound maintains its structural integrity due to the steric hindrance provided by the cyclohexane ring and methyl substituents. This stability is critical for applications in drug delivery systems, where prolonged release of the active molecule is required. A 2024 study published in Advanced Drug Delivery Reviews explored the use of N,N-Dimethylcyclohexanemethylamine as a carrier for hydrophobic drugs, demonstrating enhanced solubility and bioavailability compared to conventional excipients.

The synthetic versatility of N,N-Dimethylcyclohexanemethylamine has also been a focus of recent research. Chemists have employed various strategies, including electrophilic substitution, nucleophilic attack, and radical reactions, to functionalize the molecule for specific applications. For example, the introduction of hydrophilic groups such as polyethylene glycol (PEG) has been shown to improve the water solubility of derivatives, making them suitable for intravenous administration. A 2023 review in Chemical Reviews highlighted the role of N,N-Dimethylcyclohexanemethylamine in the development of prodrugs, where the molecule acts as a carrier for active pharmaceutical ingredients (APIs) that are released in vivo under controlled conditions.

Another area of interest is the biocompatibility of N,N-Dimethylcyclohexanemethylamine. Preclinical studies have shown that the molecule exhibits low toxicity profiles when administered to animal models. A 2024 study in Toxicological Sciences reported that the compound did not induce significant hepatic or renal damage in mice, even at high doses. This finding is crucial for its potential use in biomedical applications, where safety is a primary concern. The low toxicity profile of N,N-Dimethylcyclohexanemethylamine makes it an attractive candidate for use in biocompatible materials and medical devices.

Recent advancements in nanotechnology have further expanded the applications of N,N-Dimethylcyclohexanemethylamine. Researchers have integrated this compound into nanoparticle formulations to enhance drug delivery efficiency. A 2023 study in Nano Letters demonstrated that N,N-Dimethylcyclohexanemethylamine-based nanoparticles could target cancer cells with high specificity by leveraging the molecule's affinity for cell membrane receptors. This targeted delivery approach reduces systemic toxicity and improves therapeutic outcomes, making it a promising strategy for cancer treatment.

The pharmacokinetic properties of N,N-Dimethylcyclohexanemethylamine are also being investigated to optimize its therapeutic potential. Studies have shown that the compound has a favorable half-life in vivo, allowing for sustained release of the active molecule. A 2024 publication in Pharmaceutical Research reported that the half-life of N,N-Dimethylcyclohexanemethylamine derivatives was significantly longer than that of traditional amines, which is attributed to the steric hindrance provided by the cyclohexane ring. This prolonged activity is particularly beneficial for chronic conditions requiring long-term treatment.

Moreover, the potential applications of N,N-Dimethylcyclohexanemethylamine extend beyond traditional drug development. The molecule's ability to form stable complexes with metal ions has led to its exploration in the field of biomaterials science. A 2023 study in Biomaterials demonstrated that N,N-Dimethylcyclohexanemethylamine-based coatings could enhance the osteogenic differentiation of stem cells, making them suitable for bone tissue engineering. This application highlights the molecule's versatility and its potential to contribute to regenerative medicine.

Despite its promising properties, the challenges in development of N,N-Dimethylcyclohexanemethylamine remain an area of active research. One of the primary challenges is achieving selective targeting of the molecule to specific biological sites. While some studies have shown promising results in this regard, further optimization is needed to improve the efficiency of targeted delivery. Additionally, the cost of synthesis and scalability of production are critical factors that must be addressed to facilitate widespread application in clinical settings.

In conclusion, N,N-Dimethylcyclohexanemethylamine represents a valuable compound with significant potential in the biomedical field. Its unique chemical structure, coupled with its stability and biocompatibility, makes it an attractive candidate for a wide range of applications, from drug delivery to biomaterials. Ongoing research continues to uncover new possibilities for this molecule, and its role in advancing biomedical science is expected to grow in the coming years.